Cas no 50509-86-9 ( )

• Product Name: &nbsp
• CAS No: 50509-86-9
• MF: C₁₃H₆BrF₃N₂
• MW: 327.099352359772
• CID: 933875
• PubChem ID: 299995
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(trifluoromethyl)-1,7-phenanthroline
• NSC-174026
• 50509-86-9
• DTXSID50306084
• NSC174026
•  

• Inchi： 1S/C13H6BrF3N2/c14-9-6-11(13(15,16)17)19-12-7(9)3-4-10-8(12)2-1-5-18-10/h1-6H
• InChI Key： FWMDODFSNOWBBX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)N=C2C3C=CC=NC=3C=CC2=1

Computed Properties

• Exact Mass: 325.96668
• Monoisotopic Mass: 325.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.687
• Boiling Point: 383.1°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.651
• PSA: 25.78